4-(2-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid

• IUPAC Name: 4-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-4,5-dihydroimidazol-1-yl]benzoic acid
• InChI: InChI=1S/C20H19ClF3N5O2/c21-16-11-14(20(22,23)24)12-26-17(16)27-7-9-28(10-8-27)19-25-5-6-29(19)15-3-1-13(2-4-15)18(30)31/h1-4,11-12H,5-10H2,(H,30,31)
• InChI Key: HRMFKMOAARCHIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C20H19ClF3N5O2
• Molecular Weight: 453.8 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyridine ring, a piperazine ring, an imidazole ring, and a carboxylic acid group. These groups are common in many pharmaceutical and agrochemical compounds.

Molecular Structure Analysis

The molecule contains several aromatic rings (pyridine and imidazole), which contribute to its stability. The trifluoromethyl group is a strong electron-withdrawing group, which can affect the reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the trifluoromethyl group and the various nitrogen-containing rings. For example, the pyridine ring can act as a base and nucleophile, while the carboxylic acid group can participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the carboxylic acid group could allow it to form hydrogen bonds, while the aromatic rings could contribute to its lipophilicity.

Future Directions

Trifluoromethylpyridines are a key structural motif in active agrochemical and pharmaceutical ingredients, and many novel applications are expected to be discovered in the future.